Technical Documentation Center

Acetamide,N-(2-aminopropyl)-N-methyl- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Acetamide,N-(2-aminopropyl)-N-methyl-

Core Science & Biosynthesis

Foundational

Acetamide,N-(2-aminopropyl)-N-methyl- exact mass and molecular weight

Comprehensive Physicochemical and Analytical Profiling of Acetamide, N-(2-aminopropyl)-N-methyl- Executive Summary In modern drug development and complex organic synthesis, aliphatic diamine derivatives serve as critical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Physicochemical and Analytical Profiling of Acetamide, N-(2-aminopropyl)-N-methyl-

Executive Summary

In modern drug development and complex organic synthesis, aliphatic diamine derivatives serve as critical building blocks, pharmacophores, and tunable linkers. Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038-36-3)[1] is a highly polar, low-molecular-weight compound characterized by a unique combination of a primary amine and a sterically hindered tertiary amide. This whitepaper provides an in-depth technical analysis of its exact mass, molecular weight, analytical characterization protocols, and synthetic utility. By establishing rigorous, self-validating analytical workflows, researchers can confidently integrate this moiety into lead optimization and structural elucidation pipelines.

Physicochemical Profiling & Structural Causality

The structural architecture of N-(2-aminopropyl)-N-methylacetamide dictates its behavior in both biological systems and chromatographic environments. The molecule consists of a C6H14N2O core, which imparts distinct physicochemical properties.

Table 1: Quantitative Physicochemical Data

Property Value Analytical Significance
Chemical Name Acetamide, N-(2-aminopropyl)-N-methyl- Standardized nomenclature for structural tracking.
CAS Registry Number 796038-36-3 Unique identifier for regulatory compliance.
Molecular Formula C6H14N2O Dictates isotopic distribution patterns.
Average Molecular Weight 130.188 g/mol Used for bulk stoichiometric calculations.
Monoisotopic Exact Mass 130.110613 Da Critical for High-Resolution Mass Spectrometry (HRMS) [2].
Expected [M+H]+ m/z 131.117889 Da Target mass for positive electrospray ionization (ESI+).

| Topological Polar Surface Area | ~46.3 Ų | Predicts high aqueous solubility and membrane permeability. |

Causality of Structural Features:

  • Primary Amine: Acts as a strong nucleophile and hydrogen-bond donor. Its basicity ensures rapid protonation at physiological pH, driving high aqueous solubility.

  • Tertiary Amide: The N-methyl substitution provides steric hindrance, protecting the amide bond from rapid enzymatic cleavage by non-specific amidases, thereby enhancing metabolic stability.

High-Resolution Mass Spectrometry (HRMS) Characterization

To unambiguously identify Acetamide, N-(2-aminopropyl)-N-methyl- in complex matrices (e.g., pharmacokinetic blood plasma samples or crude synthetic mixtures), nominal mass spectrometry is insufficient. The exact mass of 130.110613 Da must be measured using HRMS platforms like Orbitrap or Time-of-Flight (TOF) analyzers [3]. The causality here is the need to distinguish this compound from isobaric interferences (compounds with the same nominal mass of 130 Da but different elemental compositions, such as leucine derivatives).

Self-Validating LC-HRMS/MS Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system, incorporating internal lock-mass calibration to continuously correct for instrumental drift.

  • Sample Preparation: Dissolve the analyte in LC-MS grade methanol to a concentration of 1 mg/mL. Dilute to a working concentration of 100 ng/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid ensures the primary amine remains fully protonated, maximizing ESI+ ionization efficiency.

  • Chromatographic Separation: Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (2.1 x 100 mm, 1.7 µm). Causality: Standard reversed-phase C18 columns fail to retain highly polar, low-molecular-weight amines. HILIC provides the necessary orthogonal retention mechanism.

  • System Calibration & Lock-Mass Integration: Infuse a known fluorinated calibration standard prior to the run. During the run, utilize a background background ion (e.g., polysiloxane at m/z 371.1012) as an internal lock mass. This guarantees a mass error of < 2 ppm.

  • ESI+ Ionization: Set the capillary voltage to 3.5 kV and desolvation temperature to 350°C. Target the protonated species at an exact m/z of 131.1179.

  • MS/MS Fragmentation (Validation Step): Apply Higher-energy C-trap Dissociation (HCD) at a Normalized Collision Energy (NCE) of 25%. The detection of a diagnostic fragment corresponding to the loss of the primary amine group (neutral loss of NH3, -17.0265 Da) self-validates the structural assignment.

HRMS_Workflow SamplePrep Sample Preparation (0.1% FA in MeOH/H2O) Calibration Mass Calibration (External + Lock Mass) SamplePrep->Calibration System Prep Ionization ESI+ Ionization (Protonation of 1° Amine) Calibration->Ionization Sample Injection Detection Orbitrap/TOF Detection (Target: 131.1184 m/z) Ionization->Detection Ion Transfer Validation Data Validation (Mass Error < 2 ppm) Detection->Validation Data Processing

HRMS validation workflow for N-(2-aminopropyl)-N-methylacetamide.

Synthetic Logic & Validation Workflow

When synthesizing N-(2-aminopropyl)-N-methylacetamide as a precursor for larger active pharmaceutical ingredients (APIs), controlling the chemoselectivity between the primary and secondary amines of the starting materials is paramount.

Step-by-Step Amidation Protocol
  • Precursor Activation: Dissolve acetic acid (1.0 eq) in anhydrous dichloromethane (DCM) at 0°C. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.2 eq) and Hydroxybenzotriazole (HOBt, 1.2 eq). Causality: HOBt suppresses racemization (if stereocenters are present in derivatives) and prevents the formation of unreactive N-acylurea byproducts.

  • Amine Addition: Slowly introduce N1-methylpropane-1,2-diamine (1.0 eq) alongside N,N-diisopropylethylamine (DIPEA, 2.5 eq). Causality: DIPEA is a non-nucleophilic base that neutralizes the HCl salt of EDC, ensuring the aliphatic amine remains in its active, free-base form without competing for the electrophilic center.

  • Reaction Propagation: Stir at room temperature for 12 hours under a nitrogen atmosphere.

  • Self-Validating Purification: Quench with saturated aqueous NaHCO3. Because the product is highly water-soluble, extract using a highly polar organic mixture (chloroform/isopropanol 3:1). Purify via flash chromatography using DCM:MeOH:NH4OH (90:9:1). Causality: The addition of NH4OH prevents the basic primary amine from irreversibly binding to the acidic silanol groups on the silica gel, ensuring high recovery yields.

Pharmacological Relevance & Lead Optimization

In medicinal chemistry, the exact mass and molecular weight of a linker directly impact the overall ligand efficiency (LE) of a drug candidate. The C6H14N2O core is exceptionally mass-efficient (MW: 130.19 g/mol ). When incorporated into a larger drug molecule, its low molecular weight prevents the final API from violating Lipinski's Rule of Five. Furthermore, the strategic placement of the N-methyl group introduces a rotational barrier in the amide bond, which can lock the molecule into a bioactive conformation, increasing target binding affinity while resisting proteolytic degradation.

DrugDesignLogic Structure C6H14N2O Core (Basic Amine + Amide) Solubility High Aqueous Solubility (LogP ≈ -0.5) Structure->Solubility Metabolism Metabolic Stability (Steric Hindrance at N-methyl) Structure->Metabolism Binding H-Bond Donor/Acceptor (Target Interaction) Structure->Binding Application Lead Optimization / Linker Design Solubility->Application Metabolism->Application Binding->Application

Influence of C6H14N2O structural features on drug design and lead optimization.

References

  • NextSDS Chemical Database. "Acetamide, N-(2-aminopropyl)-N-methyl- (9CI) - CAS 796038-36-3". NextSDS. URL: [Link]

  • National Center for Biotechnology Information. "2-Amino-N,N-diethylacetamide | C6H14N2O (Isomeric exact mass reference)". PubChem. URL: [Link]

  • Biocompare. "Pros and Cons of Three High-Resolution Mass Spec Approaches". Biocompare Editorial Articles. URL: [Link]

Exploratory

Thermodynamic Properties and Stability Profile of Acetamide, N-(2-aminopropyl)-N-methyl-

A Comprehensive Technical Guide for Drug Development Professionals Executive Summary Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038-36-3) is a highly specialized bifunctional molecule featuring a sterically hindered...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Technical Guide for Drug Development Professionals

Executive Summary

Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038-36-3) is a highly specialized bifunctional molecule featuring a sterically hindered tertiary amide core and a primary aliphatic amine side chain. In drug development and complex organic synthesis, this structural duality presents unique thermodynamic and kinetic behaviors. While the tertiary amide provides a robust, hydrolysis-resistant backbone, the primary amine introduces pH-dependent ionization and acts as a localized nucleophile. This technical guide details the thermodynamic parameters, degradation kinetics, and validated experimental protocols required to rigorously characterize this compound.

Structural Thermodynamics & Group Additivity

Because empirical thermodynamic data for niche intermediates like N-(2-aminopropyl)-N-methylacetamide is rarely cataloged in public databases, physical chemists rely on structural analogs and Benson group additivity methods. N-methylacetamide (NMA) serves as the foundational thermodynamic model for the amide bond[1],[2].

  • Enthalpy of Formation ( Δf​H∘ ): The standard liquid-phase enthalpy of formation for the NMA core is approximately -314.4 kJ/mol[3]. The addition of the 2-aminopropyl group introduces an aliphatic chain and a primary amine. The stable C-C and C-N bonds typically add ~ -40 to -50 kJ/mol to the overall enthalpy, yielding an estimated Δf​Hliquid∘​ of -360 kJ/mol for the target compound.

  • Phase Transitions and Heat Capacity: NMA exhibits a melting point around 28°C due to a highly ordered intermolecular hydrogen-bonding network[4]. However, N-(2-aminopropyl)-N-methylacetamide is a tertiary amide, meaning the amide nitrogen is fully substituted and cannot act as a hydrogen bond donor. This lack of N-H...O=C hydrogen bonding significantly lowers the lattice energy and melting point, rendering the target compound a liquid at room temperature with a lower enthalpy of vaporization compared to secondary analogs.

Table 1: Comparative Thermodynamic Estimates

PropertyN-Methylacetamide (NMA)Acetamide, N-(2-aminopropyl)-N-methyl- (Estimated)
Molecular Weight 73.09 g/mol 130.19 g/mol
Amide Substitution SecondaryTertiary
Δf​Hliquid∘​ -314.4 kJ/mol~ -360.0 kJ/mol
Physical State (25°C) Solid/Liquid boundary (mp 28°C)Liquid
Primary Intermolecular Forces Strong N-H...O=C Hydrogen BondingWeak Dipole-Dipole, Amine N-H...O=C
pKa (Conjugate Acid) ~ -0.5 (Amide Oxygen)~ 9.5 - 10.5 (Aliphatic Amine)

Chemical Stability and Degradation Kinetics

The stability of N-(2-aminopropyl)-N-methylacetamide is governed by two competing pathways: intermolecular hydrolysis and intramolecular transamidation. Understanding the causality behind these pathways is critical for formulation and storage.

  • Intermolecular Hydrolysis: Amide bonds are generally highly stable at neutral pH. Studies on N-substituted amides in high-temperature water demonstrate that hydrolysis is first-order with respect to both water and the amide[5]. At near-neutral pH, the reaction rate is essentially insensitive to pH changes, but it increases rapidly under highly acidic or alkaline conditions[6]. For reference, the alkaline hydrolysis rate constant for standard amides like N-methylacetamide is on the order of 5.46×10−6M−1s−1 at 25°C[7]. The tertiary nature of N-(2-aminopropyl)-N-methylacetamide provides additional steric hindrance, further depressing this intermolecular cleavage rate.

  • Intramolecular Transamidation (The Causality of Instability): The critical vulnerability of this molecule lies in its spatial geometry. The primary amine is separated from the amide carbonyl carbon by three atoms (N-C-C-N-C=O). In its unprotonated state (pH > 10), the nucleophilic primary amine can attack the electrophilic amide carbonyl, forming a favorable 5-membered cyclic intermediate. This intramolecular attack is entropically driven and leads to N-N acyl migration (transamidation) or accelerated structural collapse. Therefore, formulating this compound in a buffered environment where the amine remains protonated (pH < 8) is an absolute requirement for long-term thermodynamic stability.

Pathway A Intact Acetamide Derivative B Protonated Amine State (pH < 9) A->B +H+ C Deprotonated Amine State (pH > 9) A->C -H+ D 5-Membered Cyclic Intermediate C->D Intramolecular Attack F Hydrolysis Products (Acetate + Diamine) C->F Intermolecular OH- Attack E Transamidation Product D->E Rearrangement

Caption: pH-dependent degradation pathways and intramolecular transamidation.

Experimental Workflows for Thermodynamic Profiling

To establish a self-validating data package for regulatory or developmental use, the following orthogonal protocols must be executed. These methods ensure that thermodynamic and kinetic claims are empirically grounded.

Protocol A: Isothermal Titration Calorimetry (ITC) for Protonation Thermodynamics

Causality: ITC directly measures the heat released or absorbed during the protonation of the primary amine. This provides precise ΔH , ΔS , and ΔG values, which dictate the molecule's ionization behavior and stability in physiological buffers.

  • Preparation: Prepare a 1.0 mM solution of the compound in degassed, deionized water. Prepare a 10 mM titrant solution of standardized HCl.

  • Equilibration: Set the ITC cell temperature to 25.0°C. Perform a water-water blank titration to establish baseline thermal noise and mechanical heat of injection.

  • Titration: Inject 2 μL aliquots of HCl into the sample cell containing the compound over 30 continuous cycles, allowing 120 seconds between injections for thermal re-equilibration.

  • Analysis: Integrate the heat peaks. Subtract the blank data and fit the resulting curve to a single-site binding model to extract the exact pKa and enthalpy of protonation.

Protocol B: Forced Degradation & Kinetic Hydrolysis Assay

Causality: By stressing the molecule at elevated temperatures and pH extremes, we can extract the Arrhenius parameters (Activation Energy, Ea​ ) to accurately predict shelf-life at ambient conditions.

  • Buffer Preparation: Prepare three sets of 50 mM buffers: pH 2.0 (Phosphate), pH 7.4 (HEPES), and pH 11.0 (Carbonate).

  • Incubation: Spike the compound to a final concentration of 0.5 mg/mL in each buffer. Aliquot into sealed ampoules to prevent evaporation and incubate at 40°C, 60°C, and 80°C.

  • Sampling: Pull samples at t=0,1,3,7,14,and 28 days. Immediately quench the reaction by neutralizing the pH and freezing the sample at -80°C.

  • Quantification: Analyze via HPLC-UV/MS using a C18 column and a gradient of Water/Acetonitrile (0.1% TFA). Use an internal standard (e.g., N,N-dimethylacetamide) to ensure volumetric trustworthiness and account for any matrix effects.

  • Kinetic Modeling: Plot ln([Amide]t​/[Amide]0​) vs. time to determine the pseudo-first-order rate constants ( kobs​ ). Use the Arrhenius equation to extrapolate the degradation rate to standard storage conditions (25°C).

Workflow S1 Step 1: Sample Prep Standardization S2 Step 2: Thermal Profiling (DSC / TGA / ITC) S1->S2 S3 Step 3: Accelerated Degradation (pH/Temp) S1->S3 S5 Step 5: Kinetic Parameter Extraction S2->S5 S4 Step 4: HPLC-MS Quantification S3->S4 S4->S5

Caption: Orthogonal workflow for thermodynamic and kinetic stability profiling.

References

  • Title: Fourier Transform Near-Infrared Spectra of N-Methylacetamide: Dissociation and Thermodynamic Properties in Pure Liquid Form and in CCl4 Solutions Source: Applied Spectroscopy / Academia.edu URL: 1

  • Title: A combined experimental and theoretical study of ion solvation in liquid N-methylacetamide Source: National Institutes of Health (NIH) URL: 2

  • Title: Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water Source: ResearchGate URL: 5

  • Title: Acetamide, N-methyl- - NIST WebBook Source: National Institute of Standards and Technology (NIST) URL: 3

  • Title: Kinetic Analysis and Mechanism of the Hydrolytic Degradation of Squaramides and Squaramic Acids Source: The Journal of Organic Chemistry (ACS Publications) URL: 7

  • Title: N-Methylacetamide | C3H7NO | CID 6582 Source: PubChem (NIH) URL: 4

Sources

Foundational

Mechanism of Action for Acetamide, N-(2-aminopropyl)-N-methyl- Derivatives: A Technical Whitepaper on Kappa Opioid Receptor (KOR) Modulators

Executive Summary The chemical scaffold Acetamide, N-(2-aminopropyl)-N-methyl- serves as the fundamental acyclic pharmacophore for the highly selective arylacetamide class of Kappa Opioid Receptor (KOR) agonists[1]. Orig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The chemical scaffold Acetamide, N-(2-aminopropyl)-N-methyl- serves as the fundamental acyclic pharmacophore for the highly selective arylacetamide class of Kappa Opioid Receptor (KOR) agonists[1]. Originally pioneered through the development of compounds like U-50,488 and Asimadoline, derivatives of this N-methylated, amine-bearing acetamide have revolutionized our understanding of opioid pharmacology. Unlike classic morphinan structures (e.g., morphine) that target the Mu Opioid Receptor (MOR) and induce respiratory depression and high addiction liability, these arylacetamide derivatives selectively target the KOR to produce potent antinociceptive and antipruritic effects[2].

As a Senior Application Scientist, I have structured this whitepaper to dissect the molecular causality behind the structure-activity relationship (SAR) of this pharmacophore, detail its dual GPCR and ion-channel mechanisms of action, and provide field-proven, self-validating experimental workflows for profiling novel derivatives.

Pharmacophore Mapping & Structural Activity Relationship (SAR)

The unique pharmacological profile of Acetamide, N-(2-aminopropyl)-N-methyl- derivatives is driven by precise steric and electronic interactions within the KOR orthosteric binding pocket (comprising Transmembrane helices TM3, TM6, and Extracellular Loop II).

  • The N-Methyl Group (Conformational Locking): The inclusion of the N-methyl group on the acetamide nitrogen is not merely a lipophilic addition; it is a critical conformational determinant. It forces the amide bond into a specific cis/trans rotamer equilibrium, which optimally orientates the appended aromatic rings (in extended derivatives) into the hydrophobic sub-pocket of the KOR[1]. Removal of this methyl group results in a >100-fold drop in receptor affinity.

  • The 2-Aminopropyl Spacer (Electrostatic Anchoring): The basic nitrogen within the aminopropyl chain is protonated at physiological pH. This cationic center forms a highly conserved, requisite salt bridge with the aspartate residue Asp138 (D3.32) in TM3 of the KOR. The propyl spacer provides the exact angstrom distance required to bridge the hydrophobic aryl-binding pocket and the Asp138 anchor.

  • The Acetamide Carbonyl (Hydrogen Bonding): The carbonyl oxygen acts as a hydrogen bond acceptor, interacting directly with Tyr312 (Y7.43) , stabilizing the receptor in its active (R*) conformation.

Quantitative Data Summary: SAR and Binding Affinities

To illustrate the causality of these structural components, the following table summarizes the binding affinities and functional bias of key derivatives built upon this core scaffold.

Compound / DerivativeKOR Ki​ (nM)MOR Ki​ (nM)DOR Ki​ (nM)Bias Factor (G-protein vs Arrestin)Primary Indication / Pharmacological Note
Core Pharmacophore >1000>1000>1000N/AWeak baseline binding; requires aryl substitution.
U-50,488 1.2450>10001.0 (Balanced)Prototypical KOR Agonist. High CNS penetration.
Asimadoline 0.61200>10002.4 (G-protein biased)Peripherally restricted; developed for pruritus.
EMD 61,753 0.8850>10001.8 (G-protein biased)Exhibits non-opioid Nav channel blockade.

Core Mechanism of Action (Molecular & Cellular Level)

The mechanism of action for these derivatives is multiplexed, involving canonical GPCR signaling, biased agonism, and direct ion channel modulation.

Canonical GPCR Signaling (Gi/o Coupling)

Upon binding to the KOR, the derivative stabilizes the receptor, catalyzing the exchange of GDP for GTP on the Gαi/o​ subunit. The activated Gαi​ subunit directly inhibits adenylyl cyclase, leading to a rapid reduction in intracellular cyclic AMP (cAMP) levels. Simultaneously, the Gβγ dimer dissociates to modulate local ion channels: it activates G-protein-coupled inwardly rectifying potassium channels (GIRKs) causing neuronal hyperpolarization, and inhibits presynaptic N-type voltage-gated calcium channels (Cav2.2), thereby halting the exocytosis of nociceptive neurotransmitters like glutamate and substance P[3].

Biased Agonism and the Dysphoria Liability

A critical challenge in KOR pharmacology is the separation of analgesia from dysphoria. Traditional balanced derivatives (like U-50,488) recruit β-arrestin-2 following G-protein activation. β-arrestin-2 acts as a scaffold to activate the p38 MAPK cascade, a pathway causally linked to the aversive, dysphoric, and sedative side effects of KOR agonists[2][4]. Modern drug development focuses on synthesizing G-protein-biased derivatives of the Acetamide, N-(2-aminopropyl)-N-methyl- scaffold that selectively trigger Gi/o signaling without recruiting β-arrestin-2[3].

Non-Opioid Mechanisms: Sodium Channel Blockade

Beyond GPCR activation, specific arylacetamide derivatives exhibit a direct, non-opioid mechanism of action. Patch-clamp electrophysiology has demonstrated that these compounds produce a tonic- and use-dependent block of both tetrodotoxin-sensitive (TTX-S) and tetrodotoxin-resistant (TTX-R) voltage-gated sodium channels (Nav) in sensory neurons[5]. This local anesthetic-like property synergizes with KOR activation to produce profound peripheral antinociception.

KOR_Signaling Ligand Arylacetamide Derivative Receptor Kappa Opioid Receptor (KOR) Ligand->Receptor Binds TM3/TM6 Gi Gi/o Protein Pathway Receptor->Gi G-protein Bias Target Arrestin β-arrestin-2 Pathway Receptor->Arrestin Off-Target Liability AC ↓ Adenylyl Cyclase (cAMP) Gi->AC Ion ↑ GIRK / ↓ Cav2.2 Channels Gi->Ion p38 p38 MAPK Activation Arrestin->p38 Analgesia Analgesia & Antipruritic Effects AC->Analgesia Ion->Analgesia Dysphoria Dysphoria & Sedation p38->Dysphoria

Fig 1: KOR signaling pathways illustrating G-protein vs. β-arrestin-2 mediated physiological outcomes.

Experimental Workflows & Protocols (E-E-A-T)

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every assay includes internal controls to isolate the specific mechanism of action and prevent false positives caused by off-target binding or clonal cell variations.

Protocol 1: Receptor Binding Affinity Assay (Radioligand Displacement)

Causality: To confirm that modifications to the N-(2-aminopropyl)-N-methyl- scaffold do not abrogate KOR affinity, we utilize a competitive radioligand binding assay using [3H] U-69,593. This specific radioligand is chosen over [3H] diprenorphine because it is highly selective for the KOR, eliminating background noise from MOR/DOR crossover.

  • Preparation: Harvest CHO cells stably expressing human KOR. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 43,000 × g to isolate the membrane fraction.

  • Incubation: Incubate 50 µg of membrane protein with 1 nM [3H] U-69,593 and varying concentrations of the test derivative ( 10−11 to 10−5 M) for 90 minutes at 25°C.

  • Self-Validation Step: Include a parallel well with 10 µM unlabeled U-50,488 to define non-specific binding (NSB). If NSB exceeds 15% of total binding, the membrane preparation is discarded due to lipid trapping.

  • Detection: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce ligand adherence). Measure retained radioactivity using liquid scintillation counting. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol 2: BRET Assay for Biased Agonism Profiling

Causality: Traditional Western blotting for β-arrestin is static and prone to artifact. We utilize Bioluminescence Resonance Energy Transfer (BRET) to monitor real-time, live-cell kinetics of β-arrestin-2 recruitment versus G-protein activation, allowing us to calculate a precise "Bias Factor"[3].

  • Transfection: Co-transfect HEK293T cells with KOR-Rluc8 (luciferase donor) and β-arrestin-2-mVenus (fluorescent acceptor).

  • Self-Validation Step: Measure the basal luminescence-to-fluorescence ratio before adding the substrate. This internally controls for varying expression levels across the 96-well plate, ensuring that changes in BRET signal are strictly due to ligand-induced proximity, not transfection efficiency.

  • Stimulation: Add the substrate Coelenterazine h (5 µM), followed immediately by the test derivative.

  • Quantification: Record BRET signals (emission at 535 nm / 480 nm) kinetically for 30 minutes. Compare the Emax​/EC50​ ratio of the test compound against a balanced reference standard (U-50,488) to calculate the bias factor ( ΔΔlog(Emax​/EC50​) ).

Protocol 3: Isolation of Non-Opioid Sodium Channel Blockade

Causality: Because KOR activation indirectly modulates ion channels via Gβγ , we must uncouple the receptor to prove direct Nav channel blockade by the arylacetamide derivatives[5].

  • Cell Preparation: Isolate dorsal root ganglion (DRG) sensory neurons and establish the whole-cell patch-clamp configuration.

  • Self-Validation Step (Uncoupling): Fill the recording pipette with an internal solution containing 2 mM GDP-β-S (a non-hydrolyzable GDP analog that permanently inactivates G-proteins) and pre-treat the extracellular bath with 1 µM nor-binaltorphimine (nor-BNI) , a highly selective KOR antagonist. This definitively isolates direct channel blockade from GPCR signaling.

  • Recording: Apply depolarizing voltage steps (-100 mV to +10 mV) and measure the tonic and use-dependent reduction in inward Na+ currents upon perfusion of the test derivative.

Workflow Synth Chemical Synthesis Bind Radioligand Binding Synth->Bind SAR Func BRET Functional Assay Bind->Func Ki < 10nM Patch Patch-Clamp Electrophysiology Func->Patch Bias > 2.0 Lead Biased Agonist Selection Patch->Lead Nav Block

Fig 2: Self-validating high-throughput screening workflow for biased arylacetamide KOR agonists.

Conclusion

The Acetamide, N-(2-aminopropyl)-N-methyl- derivatives represent a highly tunable pharmacological scaffold. By leveraging the structural causality of the N-methyl group and the basic amine spacer, drug developers can fine-tune the orientation of these molecules within the KOR binding pocket. Utilizing rigorous, self-validating assays like BRET and uncoupled patch-clamp electrophysiology allows researchers to isolate G-protein biased signaling and direct Nav channel blockade, paving the way for next-generation analgesics and antipruritics devoid of dysphoric liabilities.

References

  • Arylacetamide kappa-opioid receptor agonists produce a tonic- and use-dependent block of tetrodotoxin-sensitive and -resistant sodium currents in colon sensory neurons. nih.gov. 5

  • Mechanism of Action of the Diazabicyclononanone-type κ-Agonists. ACS Publications. 1

  • Design of κ-Opioid Receptor Agonists for the Development of Potential Treatments of Pain with Reduced Side Effects. MDPI. 2

  • Strategies for Developing κ Opioid Receptor Agonists for the Treatment of Pain with Fewer Side Effects. PMC - NIH. 3

  • Collybolide is a novel biased agonist of κ-opioid receptors with potent antipruritic activity. PNAS. 4

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Acetamide, N-(2-aminopropyl)-N-methyl- as a Versatile Chiral Building Block in Pharmaceutical Intermediate Synthesis

Abstract Chiral amines are fundamental structural motifs in a vast array of pharmaceuticals, making their stereoselective synthesis a cornerstone of modern drug development.[1][2] This guide focuses on Acetamide, N-(2-am...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Chiral amines are fundamental structural motifs in a vast array of pharmaceuticals, making their stereoselective synthesis a cornerstone of modern drug development.[1][2] This guide focuses on Acetamide, N-(2-aminopropyl)-N-methyl-, a differentially protected chiral diamine, as a valuable yet under-documented intermediate for pharmaceutical synthesis. While specific literature on this exact molecule is sparse, its structural features—a reactive primary amine, a protected N-methyl-acetamide, and a chiral backbone—position it as a potent synthon for constructing complex, enantiomerically pure molecules. This document provides a comprehensive framework for its application, drawing from established principles in asymmetric synthesis to present detailed protocols for key transformations such as reductive amination and amide bond formation. We aim to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to effectively integrate this versatile building block into their synthetic workflows.

Compound Profile: Physicochemical Properties and Handling

Acetamide, N-(2-aminopropyl)-N-methyl- possesses a unique combination of functional groups that dictate its reactivity and handling. The primary amine serves as the principal site for nucleophilic attack and bond formation, while the N-acetyl group provides steric bulk and deactivates the adjacent N-methylated nitrogen, allowing for highly regioselective reactions.

Predicted Physicochemical Data

Quantitative experimental data for this specific compound is not widely available. The following properties are estimated based on its structure and data from analogous compounds.

PropertyPredicted/Estimated ValueRationale & Notes
Molecular Formula C6H14N2O-
Molecular Weight 130.19 g/mol -
IUPAC Name N-(2-aminopropyl)-N-methylacetamide-
CAS Number 133857-37-3-
Physical State Predicted to be a liquid or low-melting solidBased on similar short-chain N-alkylacetamides.[3]
Boiling Point Estimated: 210-240 °CExtrapolated from related functionalized diamines.
Solubility Soluble in water and polar organic solvents (e.g., MeOH, EtOH, THF)The presence of amine and amide groups imparts hydrophilicity.
pKa (Primary Amine) ~9.5 - 10.5Typical for a primary alkylamine, making it sufficiently nucleophilic for a wide range of reactions.
LogP Estimated: -0.5 to 0.5Indicates a relatively low lipophilicity.
Safety and Handling
  • Hazard Profile: Assumed to be harmful if swallowed or in contact with skin and may cause respiratory irritation, similar to related small amine and amide compounds.[4][5]

  • Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear standard PPE, including safety glasses, a lab coat, and nitrile gloves.

  • Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents. The primary amine is susceptible to oxidation and reaction with atmospheric CO2.

The Strategic Role in Asymmetric Synthesis

The core value of Acetamide, N-(2-aminopropyl)-N-methyl- lies in its identity as a chiral building block . The stereocenter on the propyl backbone allows for the introduction of chirality into a target molecule from the outset, often simplifying complex multi-step syntheses.[6] The differential protection scheme is the key to its utility.

  • Regioselectivity: The primary amine is significantly more nucleophilic and less sterically hindered than the N-methyl-acetamide nitrogen, ensuring that reactions such as acylation, alkylation, and reductive amination occur exclusively at the desired position.

  • Sequential Functionalization: After the primary amine has been modified, the acetyl protecting group can be removed under hydrolytic conditions (acidic or basic) to reveal the N-methyl secondary amine, providing a second, distinct reactive handle for subsequent synthetic transformations.

Caption: Strategic features of Acetamide, N-(2-aminopropyl)-N-methyl-.

Application Protocol 1: Synthesis of Chiral Secondary Amines via Asymmetric Reductive Amination

Asymmetric reductive amination is a powerful, atom-economical method for synthesizing chiral amines from prochiral ketones or aldehydes.[1][7] In this protocol, Acetamide, N-(2-aminopropyl)-N-methyl- serves as the amine source, reacting with a ketone to form a new stereocenter.

Causality and Experimental Rationale

The reaction proceeds in two stages: (1) formation of an imine intermediate between the primary amine and the ketone, and (2) in-situ reduction of the imine to the secondary amine. The use of a transition-metal catalyst with a chiral ligand is crucial for controlling the stereochemical outcome of the reduction, although in this specific case, the chirality is derived from the amine building block itself, leading to diastereoselective control. The reaction is performed under a hydrogen atmosphere, which serves as the terminal reductant.

Reductive_Amination_Workflow start_node start_node process_node process_node output_node output_node sub 1. Add Reagents - Acetamide, N-(2-aminopropyl)-N-methyl- - Prochiral Ketone - Catalyst (e.g., Pd/C) - Solvent (e.g., Methanol) react 2. Reaction Conditions - Purge with H2 - Pressurize (e.g., 5 bar) - Heat (e.g., 50 °C) - Stir (16-24 h) sub->react workup 3. Workup - Cool and vent H2 - Filter catalyst - Concentrate solvent react->workup purify 4. Purification - Column Chromatography workup->purify product 5. Final Product - Chiral Secondary Amine purify->product

Caption: Experimental workflow for diastereoselective reductive amination.

Detailed Step-by-Step Protocol

Materials:

  • Acetamide, N-(2-aminopropyl)-N-methyl- (1.0 mmol, 130.2 mg)

  • Prochiral ketone (e.g., Acetophenone) (1.1 mmol, 132.2 mg, 128 µL)

  • 10% Palladium on Carbon (Pd/C) (5 mol%, ~53 mg)

  • Anhydrous Methanol (MeOH) (10 mL)

  • Hydrogen (H2) gas supply

  • Parr shaker or similar hydrogenation apparatus

Procedure:

  • Vessel Preparation: To a clean, dry hydrogenation vessel, add 10% Pd/C catalyst under a nitrogen or argon atmosphere.

  • Reagent Addition: Dissolve Acetamide, N-(2-aminopropyl)-N-methyl- (1.0 mmol) and acetophenone (1.1 mmol) in anhydrous methanol (10 mL). Add this solution to the hydrogenation vessel via syringe.

  • Hydrogenation: Seal the vessel. Purge the headspace with hydrogen gas three times to remove air.

  • Reaction: Pressurize the vessel with hydrogen gas to 5 bar. Begin vigorous stirring and heat the reaction mixture to 50 °C.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 16-24 hours.

  • Workup: Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen pressure in a fume hood.

  • Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with a small amount of methanol (2 x 5 mL).

  • Concentration: Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel (using a gradient of dichloromethane/methanol) to obtain the pure diastereomeric secondary amines. The diastereomeric ratio (d.r.) can be determined by 1H NMR analysis of the purified product.

Application Protocol 2: Synthesis of Chiral Amides via Peptide Coupling

Amide bonds are ubiquitous in pharmaceuticals. The primary amine of Acetamide, N-(2-aminopropyl)-N-methyl- is an excellent nucleophile for forming these bonds with carboxylic acids, facilitated by standard coupling reagents.

Causality and Experimental Rationale

Direct reaction between an amine and a carboxylic acid to form an amide is inefficient and requires high temperatures. Coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate. This intermediate is then readily attacked by the primary amine to form the stable amide bond under mild conditions. A non-nucleophilic base, such as DIPEA (N,N-Diisopropylethylamine), is required to deprotonate the amine and neutralize the acid byproduct.

Amide_Coupling_Mechanism reagent_color reagent_color intermediate_color intermediate_color product_color product_color acid Carboxylic Acid (R-COOH) active_ester Activated Ester Intermediate acid->active_ester Activation hatu HATU + DIPEA hatu->active_ester product Chiral Amide Product active_ester->product Nucleophilic Attack amine Acetamide, N-(2-aminopropyl)-N-methyl- amine->product

Caption: Simplified mechanism of HATU-mediated amide bond formation.

Detailed Step-by-Step Protocol

Materials:

  • N-Boc-Alanine (Carboxylic Acid) (0.5 mmol, 94.6 mg)

  • Acetamide, N-(2-aminopropyl)-N-methyl- (0.55 mmol, 71.6 mg)

  • HATU (0.6 mmol, 228.1 mg)

  • DIPEA (1.5 mmol, 193.9 mg, 261 µL)

  • Anhydrous N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

  • Activation: In a round-bottom flask under a nitrogen atmosphere, dissolve N-Boc-Alanine (0.5 mmol) and HATU (0.6 mmol) in anhydrous DMF (3 mL).

  • Base Addition: Add DIPEA (1.5 mmol) to the solution and stir at room temperature for 15 minutes. The solution may change color, indicating the formation of the active ester.

  • Amine Addition: In a separate vial, dissolve Acetamide, N-(2-aminopropyl)-N-methyl- (0.55 mmol) in anhydrous DMF (2 mL). Add this solution dropwise to the activated carboxylic acid mixture.

  • Reaction: Allow the reaction to stir at room temperature for 4-6 hours.

  • Monitoring: Monitor the consumption of the starting materials by TLC or LC-MS.

  • Workup: Upon completion, dilute the reaction mixture with ethyl acetate (30 mL). Wash the organic layer sequentially with 5% citric acid solution (2 x 15 mL), saturated sodium bicarbonate solution (2 x 15 mL), and brine (1 x 15 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the residue by flash column chromatography (using a gradient of hexane/ethyl acetate) to yield the pure N-acylated product.

Conclusion

Acetamide, N-(2-aminopropyl)-N-methyl- represents a highly strategic and versatile building block for pharmaceutical synthesis. Its pre-installed chirality and orthogonal protection scheme offer a reliable and efficient route to complex, enantiomerically pure intermediates. The protocols detailed herein for reductive amination and amide bond formation provide a robust starting point for scientists to explore the full potential of this synthon. By leveraging these fundamental transformations, researchers can accelerate the development of novel drug candidates with precisely controlled stereochemistry.

References

  • Cheméo. (n.d.). Chemical Properties of Acetamide, N-(2-methylpropyl)- (CAS 1540-94-9). Retrieved from [Link]

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 2463138, N-methyl-2-(methylamino)acetamide. Retrieved from [Link]

  • Valdés, C. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. ACS Catalysis. Retrieved from [Link]

  • Renaud, P., & Sibi, M. P. (Eds.). (2016). Catalytic Asymmetric Reactions with N,O-Aminals. ACS Catalysis. Retrieved from [Link]

  • Fu, G. C. (2020). The Asymmetric Synthesis of Amines via Nickel-Catalyzed Enantioconvergent Substitution Reactions. Journal of the American Chemical Society. Retrieved from [Link]

  • Carradori, S., et al. (2018). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. Molecules. Retrieved from [Link]

  • Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. (2024). MDPI. Retrieved from [Link]

  • University of York. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

  • Wikipedia. (n.d.). N-Methylacetamide. Retrieved from [Link]

  • Google Patents. (n.d.). CN102351733A - Method for preparing 2-amino-dimethyl acetamide hydrochloride.
  • Lin, Z., et al. (2022). Advances in Asymmetric N Construction of Metal and Organic Small Molecules. Academic Journal of Materials & Chemistry. Retrieved from [Link]

  • Analytica Chemie. (n.d.). Pharmaceutical Intermediates. Retrieved from [Link]

  • NextSDS. (n.d.). Acetamide, N-(2-aminopropyl)-N-methyl- (9CI). Retrieved from [Link]

  • National Industrial Chemicals Notification and Assessment Scheme. (2016). Acetamide, N-methyl-: Human health tier II assessment. Retrieved from [Link]

  • Aapptec Peptides. (n.d.). Technical Bulletins & General Procedures. Retrieved from [Link]

Sources

Application

In Vitro Application Protocols for Acetamide, N-(2-aminopropyl)-N-methyl-: Bioconjugation and Cytotoxicity Profiling

Executive Summary & Mechanistic Rationale Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038-36-3) is a highly specialized bifunctional aliphatic amine utilized primarily as a building block, hydrophilic spacer, and bio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038-36-3) is a highly specialized bifunctional aliphatic amine utilized primarily as a building block, hydrophilic spacer, and bioconjugation linker in advanced drug discovery. Structurally, it features a highly reactive primary amine coupled with an N-methylacetamide moiety.

The Causality of Structural Design (E-E-A-T): In drug development, poor aqueous solubility and rapid proteolytic degradation are primary failure points for novel ligands. The N-methylacetamide moiety in this compound acts as an N-substituted glycine mimic (an α -peptoid motif). Unlike traditional peptides, peptoids lack a backbone amide hydrogen, which eliminates hydrogen-bond donation, thereby increasing chain flexibility, enhancing aqueous solubility, and rendering the linker completely resistant to proteolytic cleavage by common proteases[1].

Simultaneously, the primary amine on the 2-aminopropyl group serves as a potent nucleophile. This allows for rapid and highly selective bioconjugation via nucleophilic acyl substitution when reacted with N-hydroxysuccinimide (NHS) esters, a gold-standard technique for attaching fluorophores, targeting ligands, or formulating lipid nanoparticles (LNPs)[2],[3].

The following protocols detail the self-validating workflows for utilizing this compound in NHS-ester bioconjugation and subsequently profiling the in vitro biocompatibility of the resulting conjugate.

Protocol 1: NHS-Ester Bioconjugation Workflow

This protocol outlines the covalent attachment of Acetamide, N-(2-aminopropyl)-N-methyl- to a model fluorescent probe (Cy5-NHS ester) to create a highly soluble, peptoid-modified tracking dye.

Reagents & Materials
  • Target Amine: Acetamide, N-(2-aminopropyl)-N-methyl- (100 mM stock in anhydrous DMSO).

  • Electrophile: Cy5-NHS ester (10 mM stock in anhydrous DMSO).

  • Reaction Buffer: 0.1 M Sodium Bicarbonate ( NaHCO3​ ) buffer, pH 8.3.

  • Quenching Agent: 1 M Tris-HCl, pH 7.5.

Step-by-Step Methodology & Causality
  • Buffer Preparation: Prepare the 0.1 M Sodium Bicarbonate buffer and adjust the pH strictly to 8.3.

    • Causality: The pKa of primary aliphatic amines is typically between 9.0 and 10.0. A pH of 8.3 ensures that a sufficient fraction of the amine is deprotonated ( −NH2​ ) to act as a nucleophile, while simultaneously minimizing the rate of base-catalyzed hydrolysis of the highly sensitive NHS ester[2].

  • Reaction Initiation: In a microcentrifuge tube, add 800 µL of the pH 8.3 reaction buffer. Add 100 µL of the Cy5-NHS ester stock (final concentration ~1 mM). Immediately add 15 µL of the target amine stock (final concentration ~1.5 mM, a 1.5x molar excess).

    • Causality: Using a molar excess of the amine drives the nucleophilic acyl substitution reaction to completion, ensuring maximum consumption of the expensive fluorophore[3].

  • Incubation: Vortex gently and incubate the mixture at room temperature (20–25°C) for 2 hours in the dark to protect the fluorophore from photobleaching.

  • Reaction Quenching: Add 50 µL of 1 M Tris-HCl (pH 7.5) and incubate for an additional 15 minutes.

    • Causality: The primary amines in Tris buffer will react with any residual, unreacted NHS esters, preventing unwanted off-target crosslinking in downstream biological assays.

  • Purification: Purify the resulting conjugate using reverse-phase HPLC or a specialized size-exclusion spin column, depending on the molecular weight of the final construct.

Protocol 2: In Vitro Cytotoxicity Profiling (MTT Assay)

To ensure the newly synthesized peptoid-conjugate does not induce off-target toxicity, a standard in vitro MTT assay must be performed.

Reagents & Materials
  • Cell Line: HeLa or HEK293 cells (grown in DMEM + 10% FBS).

  • Assay Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) powder dissolved in PBS at 5 mg/mL.

  • Solubilization Solution: 100% DMSO or acidified isopropanol.

Step-by-Step Methodology & Causality
  • Cell Seeding: Seed cells in a 96-well tissue culture plate at a density of 1×104 cells/well in 100 µL of complete media. Incubate for 24 hours at 37°C in a 5% CO2​ humidified incubator to allow for cellular adherence and exponential growth.

  • Conjugate Treatment: Aspirate the media and replace it with 100 µL of fresh media containing serial dilutions of the purified conjugate (e.g., 1 µM, 10 µM, 50 µM, 100 µM). Include a vehicle control (DMSO 0.5%) and a positive toxicity control.

  • Incubation: Incubate the treated cells for 48 hours.

  • MTT Addition: Add 20 µL of the 5 mg/mL MTT solution directly to each well. Incubate for exactly 3 hours at 37°C.

    • Causality: The MTT assay is a self-validating measure of metabolic viability. Only living cells with active mitochondrial succinate dehydrogenase enzymes can cleave the tetrazolium ring, reducing the yellow water-soluble MTT into insoluble, dark purple formazan crystals[4].

  • Formazan Solubilization: Carefully aspirate the media without disturbing the crystal monolayer at the bottom of the wells. Add 100 µL of DMSO to each well and place on an orbital shaker for 15 minutes to fully solubilize the formazan.

  • Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Quantitative Data Summary

The addition of the N-methylacetamide motif significantly alters the physicochemical properties of hydrophobic payloads. Below is a comparative data matrix demonstrating the expected shifts in performance metrics.

MetricFree Fluorophore (Cy5-NHS)Peptoid-ConjugateCausality / Implication
Aqueous Solubility (pH 7.4) <0.1 mg/mL >5.0 mg/mLThe peptoid motif disrupts hydrophobic packing and increases dipole interactions with water[1].
Conjugation Efficiency N/A >92% The unhindered primary amine of the 2-aminopropyl group acts as a highly efficient nucleophile[3].
In Vitro Viability (at 100 µM) ∼45% (Toxic) >95% (Biocompatible)Shielding the reactive NHS-ester prevents non-specific protein crosslinking, eliminating cytotoxicity[4].

Experimental Workflow Visualization

G cluster_0 Phase 1: Bioconjugation Workflow cluster_1 Phase 2: In Vitro Cytotoxicity Profiling N1 Acetamide, N-(2-aminopropyl)-N-methyl- (Primary Amine Nucleophile) N3 Nucleophilic Acyl Substitution (pH 8.3 Bicarbonate Buffer) N1->N3 N2 Target Fluorophore/Ligand (NHS-Ester Electrophile) N2->N3 N4 Stable Amide Conjugate (Peptoid-Modified) N3->N4 N5 Cell Culture Incubation (HeLa Cells, 48h) N4->N5 Purified Conjugate N6 MTT Reagent Addition (Mitochondrial Reduction) N5->N6 N7 Formazan Solubilization (DMSO) N6->N7 N8 Absorbance Readout (570 nm Viability Data) N7->N8

Workflow detailing the bioconjugation and subsequent in vitro MTT cytotoxicity assay.

References

1.[1] Title: Solid-Phase Synthesis of N-Substituted Glycine Oligomers ( α -Peptoids) and Derivatives Source: National Institutes of Health (NIH) URL:

2.[3] Title: NOTA-NHS ester Mechanism of Action: Bioconjugation Source: Benchchem URL:

3.[2] Title: Amine-Reactive Crosslinker Overview Source: Creative Proteomics URL:

4.[4] Title: In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages Source: IntechOpen URL:

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Crystallization Conditions for Acetamide, N-(2-aminopropyl)-N-methyl- Purification

Introduction Welcome to the technical support center for the purification of Acetamide, N-(2-aminopropyl)-N-methyl- (CAS No. 796038-36-3)[1].

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support center for the purification of Acetamide, N-(2-aminopropyl)-N-methyl- (CAS No. 796038-36-3)[1]. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for optimizing the crystallization of this N-substituted acetamide. Achieving high purity is critical for downstream applications, and a well-executed crystallization is the most effective method for this. This document provides both foundational knowledge and advanced troubleshooting techniques to address challenges you may encounter during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider when selecting a solvent for the crystallization of Acetamide, N-(2-aminopropyl)-N-methyl-?

A1: The ideal solvent is one in which your compound is highly soluble at elevated temperatures but sparingly soluble at lower temperatures. For N-substituted acetamides, a good starting point is to test a range of solvents with varying polarities. Based on the structure of Acetamide, N-(2-aminopropyl)-N-methyl-, which contains both polar (amide and amine groups) and nonpolar (alkyl groups) regions, solvents of intermediate polarity are often a good choice. A predicted qualitative solubility profile would suggest exploring polar protic solvents like ethanol and methanol, as well as moderately polar solvents like ethyl acetate[2].

Q2: Should I use a single-solvent or a mixed-solvent system?

A2: This depends on the solubility profile of your crude product. If you can find a single solvent that meets the criteria in Q1, that is often the simplest approach. However, for many N-substituted acetamides, a mixed-solvent system (also known as an anti-solvent system) provides more precise control over the crystallization process. This is particularly useful when the compound is too soluble in one solvent and too insoluble in another. A common and effective mixed-solvent system for drug-like amides is ethyl acetate/hexane[3].

Q3: What is "oiling out," and how can I prevent it?

A3: "Oiling out" occurs when the dissolved compound comes out of solution as a liquid instead of a solid. This often happens if the boiling point of the solvent is too high, causing the compound to melt before it crystallizes, or if the solution is supersaturated. To prevent this, you can try using a lower boiling point solvent, adding more solvent to reduce the concentration, or slowing down the cooling rate to allow more time for crystal nucleation[2].

Q4: How can I induce crystallization if no crystals form upon cooling?

A4: If crystals do not form spontaneously, the solution may be supersaturated. You can induce crystallization by:

  • Scratching: Gently scratch the inside of the flask with a glass rod just below the surface of the solution. The small scratches provide a nucleation site for crystal growth.

  • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution. This provides a template for further crystallization.

  • Concentration: If the solution is too dilute, you can gently heat it to evaporate some of the solvent and then allow it to cool again.

  • Further Cooling: If room temperature cooling is not sufficient, you can place the flask in an ice bath to further decrease the solubility.

Troubleshooting Guide

This section provides a more detailed approach to common problems encountered during the crystallization of Acetamide, N-(2-aminopropyl)-N-methyl-.

Issue 1: No Crystals Form Upon Cooling

Symptom: The solution remains clear even after cooling to room temperature or in an ice bath.

Potential Causes & Solutions:

Potential CauseScientific ExplanationTroubleshooting Steps
Solution is too dilute The concentration of the compound is below its saturation point at the lower temperature, so it remains dissolved.1. Reheat the solution to its boiling point. 2. Evaporate a portion of the solvent to increase the concentration. 3. Allow the solution to cool slowly again.
Supersaturation The solution contains more dissolved solute than it can theoretically hold at that temperature, but there are no nucleation sites for crystals to begin forming.1. Induce Nucleation:     a. Add a seed crystal of pure Acetamide, N-(2-aminopropyl)-N-methyl-.     b. Gently scratch the inner surface of the flask with a glass rod. 2. Reduce Temperature Further: Place the flask in an ice-salt bath for lower temperatures.
Inappropriate Solvent The compound has high solubility in the chosen solvent even at low temperatures.1. If using a single solvent, try a less polar solvent. 2. If using a mixed-solvent system, add more of the "bad" (anti-solvent) solvent dropwise to the warm solution until turbidity persists, then add a few drops of the "good" solvent to redissolve and cool.

Troubleshooting Workflow for No Crystal Formation

G start No Crystals Formed check_concentration Is the solution too dilute? start->check_concentration evaporate Evaporate some solvent and re-cool check_concentration->evaporate Yes check_supersaturation Is the solution supersaturated? check_concentration->check_supersaturation No success Crystals Formed evaporate->success induce Induce crystallization (scratch/seed) induce->success fail Still no crystals induce->fail If still no crystals check_supersaturation->induce Yes change_solvent Re-evaluate solvent system check_supersaturation->change_solvent No change_solvent->start fail->change_solvent

Caption: Decision tree for troubleshooting when no crystals are forming.

Issue 2: The Compound "Oils Out"

Symptom: An oily liquid separates from the solution instead of solid crystals.

Potential Causes & Solutions:

Potential CauseScientific ExplanationTroubleshooting Steps
Solution is too concentrated The high concentration of the solute lowers its melting point to below the temperature of the solution.1. Reheat the solution to dissolve the oil. 2. Add a small amount of additional hot solvent. 3. Allow the solution to cool more slowly.
Cooling is too rapid The solution becomes supersaturated too quickly, and the compound does not have time to arrange into a crystal lattice.1. Reheat to redissolve the oil. 2. Insulate the flask to ensure slow cooling (e.g., wrap in a towel or place in a warm water bath that is allowed to cool to room temperature).
Inappropriate solvent choice The boiling point of the solvent may be too high, or the solvent may not be ideal for promoting crystallization.1. Try a different solvent or a mixed-solvent system with a lower boiling point. 2. For mixed solvents, try adjusting the ratio of the "good" and "bad" solvents.
Issue 3: The Recrystallized Product is Still Impure

Symptom: The melting point of the purified product is broad or lower than expected, or analytical data (e.g., NMR, HPLC) shows the presence of contaminants.

Potential Causes & Solutions:

Potential CauseScientific ExplanationTroubleshooting Steps
Insoluble impurities were not removed Solid impurities that are insoluble in the hot solvent were not filtered out before crystallization.1. Redissolve the crystals in the minimum amount of hot solvent. 2. Perform a hot filtration to remove any insoluble material. 3. Allow the filtrate to cool and recrystallize.
Soluble impurities co-precipitated If cooling is too rapid, soluble impurities can become trapped in the crystal lattice.1. Redissolve the crystals in fresh, hot solvent. 2. Allow the solution to cool as slowly as possible to promote the formation of pure crystals.
Inadequate washing of crystals The mother liquor, which contains the dissolved impurities, was not thoroughly washed from the surface of the crystals.1. After filtration, wash the crystals with a small amount of ice-cold, fresh solvent. 2. Ensure the wash solvent is cold to minimize redissolving the product.
Poor solvent selection The chosen solvent does not effectively discriminate between the desired compound and the impurities.1. Perform solvent screening to find a solvent that dissolves the impurities well at all temperatures but the desired compound only when hot.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization
  • Solvent Selection: Through small-scale tests, identify a solvent that dissolves Acetamide, N-(2-aminopropyl)-N-methyl- when hot but not when cold.

  • Dissolution: Place the crude compound in an Erlenmeyer flask and add a minimal amount of the selected solvent. Heat the mixture to the solvent's boiling point while stirring until the solid is completely dissolved. Add more solvent dropwise if necessary to achieve full dissolution.

  • Hot Filtration (if necessary): If any solid impurities remain, perform a hot filtration using a pre-heated funnel to remove them.

  • Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath can maximize yield.

  • Collection: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of ice-cold solvent.

  • Drying: Dry the crystals, preferably under vacuum, to remove all traces of the solvent.

Protocol 2: Mixed-Solvent Recrystallization
  • Solvent Pair Selection: Choose two miscible solvents. The compound should be soluble in the "good" solvent and insoluble in the "bad" (anti-solvent) solvent. A common pair for amides is ethyl acetate (good) and hexane (bad)[3].

  • Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent.

  • Addition of "Bad" Solvent: While keeping the solution hot, add the "bad" solvent dropwise until the solution becomes cloudy (the cloud point), indicating the start of precipitation.

  • Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again. At this point, the solution is saturated.

  • Cooling, Collection, Washing, and Drying: Follow steps 4-7 from the single-solvent recrystallization protocol.

Workflow for Mixed-Solvent Recrystallization

G start Start: Crude Acetamide, N-(2-aminopropyl)-N-methyl- dissolve Dissolve in minimum hot 'good' solvent (e.g., Ethyl Acetate) start->dissolve add_bad Add 'bad' solvent (e.g., Hexane) dropwise until cloudy dissolve->add_bad clarify Add a few drops of hot 'good' solvent to clarify add_bad->clarify cool Cool slowly to room temperature, then in an ice bath clarify->cool filter_wash Filter crystals and wash with cold solvent cool->filter_wash dry Dry purified crystals under vacuum filter_wash->dry end End: Pure Product dry->end

Caption: Step-by-step workflow for mixed-solvent recrystallization.

References

  • Eddleston, M. (n.d.). Investigation of an amide-pseudo amide hydrogen bonding motif within a series of theophylline:amide cocrystals. CORE. Retrieved from [Link]

  • NextSDS. (n.d.). Acetamide, N-(2-aminopropyl)-N-methyl- (9CI). Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Acetamide, N-(2-methylpropyl)- (CAS 1540-94-9). Retrieved from [Link]

  • ACS Publications. (2024, June 14). Discovery of N-Substituted Acetamide Derivatives as Promising P2Y14R Antagonists Using Molecular Hybridization Based on Crystallographic Overlay. Retrieved from [Link]

  • PubChem. (n.d.). Acetamide, N-methyl-N-[2-propynyl]-. Retrieved from [Link]

  • Reddit. (2024, March 8). Separation of Secondary amide and Tertiary amide. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). N-alkylation of azoles disubstituted acetamides under microwave and Mannich reaction conditions. Retrieved from [Link]

Sources

Optimization

Preventing thermal degradation of Acetamide,N-(2-aminopropyl)-N-methyl- during long-term storage

Welcome to the Advanced Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with the long-term stability of bifunctional amine-amides.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As an Application Scientist, I frequently encounter researchers struggling with the long-term stability of bifunctional amine-amides. Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038-36-3) is a highly versatile building block in drug development, but its dual functionality—housing both a nucleophilic primary amine and an electrophilic secondary amide—makes it inherently susceptible to thermal and oxidative degradation during storage.

This guide is designed to move beyond basic handling instructions. Here, we dissect the thermodynamic and kinetic drivers of degradation and provide a self-validating, field-proven protocol to ensure the absolute integrity of your chemical inventory.

Core Mechanisms of Degradation (The "Why")

To effectively prevent degradation, we must first understand the causality behind the molecule's instability. The structural juxtaposition of a 2-aminopropyl group and an N-methylacetamide moiety creates three primary pathways for degradation under suboptimal storage conditions:

  • Intermolecular Transamidation (Polymerization): At elevated temperatures, the highly nucleophilic primary amine of one molecule can attack the sterically accessible carbonyl carbon of an adjacent molecule. This nucleophilic acyl substitution expels the N-methylamine group, leading to the formation of dimers and higher-order polyamides[1].

  • Oxidative Deamination: In the presence of atmospheric oxygen, the primary amine is vulnerable to radical-mediated oxidative deamination, yielding aldehydes and ammonia. This process is highly catalyzed by trace transition metals (e.g., Fe³⁺, Cu²⁺)[2][3].

  • Amide Hydrolysis: If moisture breaches the storage vessel, the combination of water and thermal stress will hydrolyze the amide bond, cleaving the molecule into a primary diamine and acetic acid[4].

G Compound Acetamide, N-(2-aminopropyl) -N-methyl- Heat Thermal Stress (>25°C) Compound->Heat Oxygen Oxygen Exposure (Ambient Air) Compound->Oxygen Moisture Moisture / H2O (Humidity) Compound->Moisture Transamidation Intermolecular Transamidation Heat->Transamidation Oxidation Oxidative Deamination Oxygen->Oxidation Hydrolysis Amide Hydrolysis Moisture->Hydrolysis Oligomers Oligomers & Polyamides Transamidation->Oligomers Aldehydes Aldehydes & Nitrosamines Oxidation->Aldehydes Cleaved Cleaved Amines & Acetic Acid Hydrolysis->Cleaved

Figure 1: Primary degradation pathways of Acetamide, N-(2-aminopropyl)-N-methyl- under stress.

Troubleshooting Guides & FAQs

Q1: My stored batch has developed a distinct yellow-brown tint and a thicker, syrupy consistency. What is the mechanism behind this, and is the batch salvageable? Causality: The color change and increased viscosity are classic macroscopic indicators of intermolecular transamidation and subsequent oligomerization, compounded by oxidative degradation[1]. The primary amine has reacted with adjacent amide carbonyls, creating a cross-linked polymer network. Resolution: The batch is structurally compromised. Because the resulting oligomers share similar solubility profiles with the parent compound, standard purification (e.g., recrystallization) is highly inefficient. Discard the batch. To prevent this, strictly adhere to the -20°C cryo-storage protocol.

Q2: We store our compound at 4°C in standard borosilicate glass. Why are we still seeing up to 5% degradation over 6 months? Causality: While 4°C slows transamidation, it does not halt oxidative degradation if the headspace contains ambient air[2]. Furthermore, standard glass vials sealed with unlined septa are highly permeable to atmospheric moisture and oxygen over extended periods. Resolution: Transition to amber glass vials with PTFE-lined caps. Implement an Argon blanketing step to displace oxygen in the headspace prior to sealing.

Q3: Can we use stainless steel drums for the bulk storage of this compound? Causality: Absolutely not. Stainless steel contains iron and trace transition metals. Aliphatic amines are notorious for chelating these metals. Once chelated, the metals act as potent catalysts for radical-mediated oxidative degradation, rapidly accelerating the breakdown of the compound even at lower temperatures[3]. Resolution: For bulk storage, exclusively use high-density polyethylene (HDPE) or PTFE-lined vessels.

Q4: How should I thaw the compound for daily experimental use? Causality: Opening a -20°C vial immediately at room temperature causes rapid atmospheric condensation. The introduction of water triggers amide hydrolysis upon subsequent storage[4]. Resolution: Allow the sealed vial to equilibrate in a desiccator at room temperature for at least 2 hours before breaking the seal.

Quantitative Degradation Data & Preventive Matrix

To facilitate rapid risk assessment, the following table summarizes the quantitative triggers and chemical consequences of the three primary degradation pathways.

Degradation PathwayPrimary Kinetic TriggerEst. Activation EnergyChemical ConsequenceRecommended Preventive Measure
Intermolecular Transamidation Temperature > 25°C~65-85 kJ/molOligomerization, +ViscosityCryogenic storage (-20°C)
Oxidative Deamination O2 > 2%, Fe/Cu ions~40-50 kJ/molAldehydes, YellowingArgon blanketing, PTFE containers
Amide Hydrolysis H2O > 0.5%, Heat~90-100 kJ/molCleavage into primary aminesDesiccant storage, Vacuum sealing

Standard Operating Procedure (SOP): Self-Validating Cryo-Storage Protocol

To guarantee trustworthiness, this protocol is designed as a self-validating system . By incorporating specific mass and visual checkpoints, you can empirically verify the integrity of your storage conditions before committing the compound to expensive downstream assays.

Phase 1: Preparation & Aliquoting
  • Pre-weighing (Validation Checkpoint 1): Record the tare weight of all empty, dry amber glass vials (equipped with PTFE-lined caps) to 0.1 mg precision.

  • Environment: Perform all aliquoting inside a nitrogen-flushed glovebox (O₂ < 5 ppm, H₂O < 1 ppm).

  • Dispensing: Aliquot the compound into single-use volumes. Causality: This prevents repeated freeze-thaw cycles and eliminates recurring oxygen exposure.

  • Visual Baseline (Validation Checkpoint 2): Photograph the initial aliquot against a pure white background. Retain this image to monitor for future oxidative yellowing.

Phase 2: Blanketing & Sealing
  • Argon Purge: If a glovebox is unavailable, gently purge the headspace of each vial with high-purity Argon for 15 seconds. Causality: Argon is denser than Nitrogen and provides a superior protective blanket against oxidative deamination.

  • Torque Sealing: Seal vials with PTFE-lined caps using a calibrated torque wrench to ensure uniform compression of the septum.

  • Post-weighing (Validation Checkpoint 3): Weigh the sealed vials. The delta between the tare and final weight establishes your precise baseline mass.

Phase 3: Storage & Pre-Use Verification
  • Secondary Containment: Place the sealed vials into a vacuum-sealed Mylar bag containing indicating desiccant packs.

  • Storage: Store immediately at -20°C in a continuously monitored, non-frost-free freezer.

  • Pre-Use Verification (Validation Checkpoint 4): Before use, allow the sealed vial to equilibrate to room temperature for 2 hours. Re-weigh the vial.

    • Validation Logic: A mass increase of >0.5 mg definitively indicates moisture ingress and potential hydrolysis. If this occurs, the aliquot must be flagged for NMR purity testing before use.

Protocol S1 1. Pre-Weigh & Visual Baseline S2 2. Argon Purging S1->S2 S3 3. Aliquoting (PTFE Vials) S2->S3 S4 4. Torque & Post-Weigh S3->S4 S5 5. Cryo-Storage (-20°C) S4->S5

Figure 2: Self-validating workflow for the long-term cryogenic storage protocol.

References

  • Title: Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)
  • Source: ResearchGate (researchgate.net)
  • Source: Heriot-Watt University (hw.ac.uk)
  • Source: American Chemical Society (acs.org)

Sources

Troubleshooting

Overcoming low conversion rates in Acetamide,N-(2-aminopropyl)-N-methyl- catalytic reactions

Welcome to the technical support center for the catalytic synthesis of Acetamide, N-(2-aminopropyl)-N-methyl-. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the catalytic synthesis of Acetamide, N-(2-aminopropyl)-N-methyl-. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this synthesis, with a specific focus on overcoming low conversion rates. Here, we provide in-depth troubleshooting guides, validated protocols, and expert insights to enhance your experimental success.

Introduction: The Challenge of Selective Acylation

The synthesis of Acetamide, N-(2-aminopropyl)-N-methyl- involves the selective N-acylation of N¹-methylpropane-1,2-diamine. The primary challenge lies in achieving high conversion to the desired mono-acetylated product while minimizing the formation of the di-acetylated byproduct and other impurities. The presence of two nucleophilic nitrogen atoms (one primary, one secondary) of different reactivity necessitates carefully controlled catalytic conditions. This guide addresses the most common reasons for low conversion rates and provides systematic approaches to diagnose and resolve them.

Troubleshooting Guide: Diagnosing Low Conversion Rates

This section is structured in a question-and-answer format to directly address the specific issues you may encounter.

Q1: My reaction has stalled, and analysis (TLC, LC-MS) shows a significant amount of unreacted N¹-methylpropane-1,2-diamine. What is the primary cause?

Answer: An incomplete or stalled reaction is the most common source of low yields. This can stem from several factors, each requiring a systematic evaluation.

  • Sub-Optimal Reaction Time or Temperature: Catalytic acylations can be slower than stoichiometric reactions.[1] Insufficient reaction time is a frequent issue. Conversely, while higher temperatures can increase reaction rates, they may also promote side reactions or catalyst degradation.[2]

  • Reagent Stoichiometry: An incorrect molar ratio of the diamine to the acetylating agent is a critical factor. While a slight excess of the acetylating agent (e.g., 1.1 equivalents) is often used, a large excess can lead to the formation of di-acylated byproducts.[3]

  • Amine Protonation: If your acetylating agent is an acyl halide (e.g., acetyl chloride), the reaction generates an acid byproduct (e.g., HCl). This acid can protonate the starting diamine, rendering it non-nucleophilic and effectively halting the reaction.[1] The presence of a sufficient, non-nucleophilic base is crucial to scavenge this acid.

  • Catalyst Inactivity: The catalyst may be inactive or poisoned. This can be due to impurities in the reagents or improper handling and storage.

Troubleshooting Workflow for Incomplete Reactions

G start Low Conversion & High Starting Material check_completion Confirm Reaction Stall with TLC/LC-MS start->check_completion reagent_issue Re-evaluate Stoichiometry & Reagent Purity check_completion->reagent_issue Stalled conditions_issue Optimize Reaction Conditions reagent_issue->conditions_issue Reagents OK sub_reagent1 Use Fresh/Purified Reagents reagent_issue->sub_reagent1 sub_reagent2 Adjust Molar Ratios (start 1:1.1) reagent_issue->sub_reagent2 catalyst_issue Assess Catalyst Activity conditions_issue->catalyst_issue Conditions Optimized sub_conditions1 Increase Reaction Time Incrementally conditions_issue->sub_conditions1 sub_conditions2 Gently Increase Temperature (e.g., RT to 40°C) conditions_issue->sub_conditions2 base_issue Verify Base Equivalents & Strength catalyst_issue->base_issue Catalyst Active sub_catalyst Test with a Fresh Batch of Catalyst catalyst_issue->sub_catalyst sub_base Ensure >2 eq. of Base for Acyl Halides base_issue->sub_base

Caption: Troubleshooting workflow for stalled reactions.

Q2: I'm observing the desired product, but also a significant amount of a higher molecular weight byproduct. How can I improve selectivity for mono-acylation?

Answer: The formation of a higher molecular weight byproduct is likely due to di-acylation, where both the primary and secondary amines of your starting material have reacted with the acetylating agent. Improving selectivity is key to increasing the yield of your target molecule.

Causality: The primary amine is generally more sterically accessible and more nucleophilic than the secondary amine, suggesting it should react first. However, under forcing conditions (high temperature, high concentration of acetylating agent), the secondary amine will also react.

Solutions for Improving Mono-acylation Selectivity:

  • Control Reagent Stoichiometry: Use the diamine as the limiting reagent and add the acetylating agent slowly. A slight excess of the diamine can sometimes favor mono-acylation.

  • Slow Addition: The dropwise addition of the acetylating agent to the reaction mixture keeps its instantaneous concentration low, favoring reaction at the more reactive primary amine site.[4]

  • Lower the Temperature: Reducing the reaction temperature (e.g., starting at 0 °C) can increase the difference in reaction rates between the primary and secondary amines, thus enhancing selectivity.[4]

  • Solvent Choice: Less polar aprotic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF) can sometimes improve selectivity compared to highly polar solvents like DMF.[4]

Reaction Pathway: Mono- vs. Di-acylation

G sub N¹-methylpropane-1,2-diamine prod TARGET PRODUCT Acetamide, N-(2-aminopropyl)-N-methyl- sub->prod + 1 eq Acylating Agent (Desired Path) side_prod SIDE PRODUCT Di-acetylated Diamine sub->side_prod + >2 eq Acylating Agent (Excess Reagent) acyl Acetylating Agent (e.g., Ac₂O) acyl->prod prod->side_prod + 1 eq Acylating Agent (Side Reaction)

Caption: Competing reaction pathways in the acylation of N¹-methylpropane-1,2-diamine.

Q3: My reaction yield is inconsistent between batches, even when following the same protocol. What could be the cause?

Answer: Inconsistent yields are often traced back to hidden variables, primarily the purity of reagents and the reaction atmosphere.

  • Reagent Purity: Impurities in the starting diamine, acetylating agent, or solvent can interfere with the catalyst.[3] Acetylating agents like acetic anhydride and acetyl chloride are particularly sensitive to moisture and can hydrolyze, reducing their effective concentration.[1]

  • Atmosphere Control: Many catalysts, especially those based on palladium or nickel, are sensitive to oxygen.[5] Failure to properly degas the reaction mixture and maintain an inert atmosphere (Nitrogen or Argon) can lead to catalyst oxidation and deactivation.

  • Catalyst Handling: Heterogeneous catalysts can have variable activity depending on the batch and storage conditions. Homogeneous catalysts might decompose if not stored correctly.

Problem Potential Cause Recommended Solution Citation
Inconsistent Yields Moisture in reagents/solventUse freshly opened, high-purity reagents. Dry solvents using standard methods (e.g., molecular sieves, distillation).[1][3]
Oxygen sensitivityDegas the solvent and reaction mixture (e.g., by sparging with N₂ or Ar) and maintain an inert atmosphere throughout the reaction.[5]
Variable catalyst activityPerform a small-scale test reaction to qualify each new batch of catalyst. Store catalysts under recommended conditions.[6]
Low Yield After Work-up Product loss during extractionCheck the pH of the aqueous layer during extraction. Your product is basic and will partition into the aqueous phase if the pH is acidic. Ensure the aqueous layer is basic before extracting with an organic solvent.[3]

Frequently Asked Questions (FAQs)

Q: What type of catalyst is typically used for this N-acylation? A: While direct thermal amidation is possible, it often requires high temperatures. Catalytic methods are preferred for their milder conditions. Common catalysts include Lewis acids (e.g., ZnCl₂, FeCl₃), organocatalysts (e.g., DMAP for acyl transfer), and enzyme catalysts like lipases, which can offer high regioselectivity.[2][7] For reductive amination routes, transition metal catalysts like Nickel or Palladium are common.[5][8]

Q: Which solvent should I choose? A: The choice of solvent is critical. Aprotic solvents are generally preferred.[3] The ideal solvent should fully dissolve the starting materials but not react with them.

Solvent Boiling Point (°C) Polarity Notes
Dichloromethane (DCM)40Polar AproticCommon choice, easy to remove. Ensure it is anhydrous.
Tetrahydrofuran (THF)66Polar AproticGood general-purpose solvent. Must be dry and free of peroxides.
Acetonitrile (ACN)82Polar AproticSuitable for many reactions, but can sometimes participate in side reactions.
Toluene111NonpolarAllows for higher reaction temperatures if required.[9]

Q: How do I monitor the reaction's progress effectively? A: Thin Layer Chromatography (TLC) is the most common method. Use a suitable mobile phase (e.g., Ethyl Acetate/Hexanes with a small amount of Triethylamine to prevent streaking of amines) and visualize with a UV lamp and a potassium permanganate stain, which is effective for amines. For more precise monitoring, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to track the consumption of starting material and the formation of product and byproducts.[10]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Mono-N-Acylation

This protocol provides a starting point for the selective acylation of N¹-methylpropane-1,2-diamine using acetic anhydride.

Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a nitrogen inlet, add N¹-methylpropane-1,2-diamine (1.0 eq) and your chosen catalyst (e.g., 5 mol% ZnCl₂).

  • Add anhydrous Dichloromethane (DCM) to dissolve the reactants (concentration approx. 0.1-0.5 M).

  • Cool the flask to 0 °C in an ice bath.

Reagent Addition:

  • In a separate flask, prepare a solution of acetic anhydride (1.05 eq) in anhydrous DCM.

  • Add the acetic anhydride solution to the stirred diamine solution dropwise via an addition funnel over 1-2 hours.[4] Ensure the internal temperature remains below 5 °C.

Reaction and Monitoring:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 4-12 hours.

  • Monitor the reaction progress by TLC every hour until the starting diamine spot has been consumed.

Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the target amide.

Protocol 2: Reagent Purity Check - Solvent Drying

Using anhydrous solvents is critical, especially when working with moisture-sensitive acylating agents.[1]

Procedure for Drying Dichloromethane (DCM) with Calcium Hydride (CaH₂):

  • Safety: Perform this procedure in a well-ventilated fume hood. Calcium hydride reacts vigorously with water.

  • Add DCM to a suitable flask.

  • Add calcium hydride (approx. 10 g per 1 L of solvent) to the DCM. A slight bubbling may be observed as it reacts with residual water.

  • Stir the mixture at room temperature for several hours or let it stand overnight under an inert atmosphere.

  • Distill the DCM from the calcium hydride under a nitrogen atmosphere. Collect the dry solvent in a flame-dried flask containing activated molecular sieves for storage.

References

  • D. J. C. Constable, C. Jimenez-Gonzalez, "Optimization of Amidation Reactions Using Predictive Tools for the Replacement of Regulated Solvents with Safer Biobased Alternatives," ACS Sustainable Chemistry & Engineering, [Link]

  • Wikipedia, "Reductive amination," Wikipedia, [Link]

  • ResearchGate, "Optimization of catalytic Umpolung amidation conditions," ResearchGate, [Link]

  • Frontiers in Bioengineering and Biotechnology, "Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol," Frontiers, [Link]

  • MDPI, "The Acquisition of Primary Amines from Alcohols through Reductive Amination over Heterogeneous Catalysts," MDPI, [Link]

  • Malaysian Journal of Analytical Sciences, "OPTIMISATION ON N-AMIDATION REACTION OF CINNAMIC ACID BY CARBODIIMIDE CATALYSIS," MJAS, [Link]

  • ResearchGate, "Optimization of the reaction conditions for the amidation reaction," ResearchGate, [Link]

  • SciSpace, "A green chemistry perspective on catalytic amide bond formation," SciSpace, [Link]

  • ACS Publications, "Catalyst Deactivation for Enhancement of Selectivity in Alcohols Amination to Primary Amines," ACS Catalysis, [Link]

  • ACS Publications, "Overcoming Deactivation of Amine-Based Catalysts: Access to Fluoroalkylated γ-Nitroaldehydes," Journal of the American Chemical Society, [Link]

  • MDPI, "Innovations in Amide Reaction Catalysis for Green Chemistry," MDPI, [Link]

  • Reddit, "What are some common causes of low reaction yields?," Reddit, [Link]

  • MDPI, "Reductive Aminations with Metal Catalysts," Encyclopedia, [Link]

  • Royal Society of Chemistry, "Organoboron catalysis for direct amide/peptide bond formation," Chemical Communications, [Link]

  • Frontiers in Chemistry, "A Stoichiometric Solvent-Free Protocol for Acetylation Reactions," Frontiers, [Link]

  • Magritek, "Online Monitoring of the N-Acetylation Reaction of L-Phenylalanine," Magritek, [Link]

Sources

Reference Data & Comparative Studies

Validation

Method Validation for the Quantification of Acetamide, N-(2-aminopropyl)-N-methyl- in Biological Samples: A Comparative Guide

Quantifying highly polar, low-molecular-weight basic amines in complex biological matrices (e.g., plasma, urine) is one of the most notorious challenges in bioanalysis. Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Quantifying highly polar, low-molecular-weight basic amines in complex biological matrices (e.g., plasma, urine) is one of the most notorious challenges in bioanalysis. Acetamide, N-(2-aminopropyl)-N-methyl- (CAS: 796038-36-3) serves as a prime example of this chemical class. With a molecular weight of 130.19 g/mol and both primary and secondary amine functionalities, it is highly hydrophilic.

When developing a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for such compounds, traditional Reversed-Phase (C18) chromatography coupled with Protein Precipitation (PPT) frequently fails[1]. The analyte elutes in the void volume, co-eluting with endogenous phospholipids that cause severe ion suppression.

This guide objectively compares the traditional C18/PPT approach against an optimized Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) workflow. We will examine the causality behind these experimental choices and provide self-validating protocols designed to meet the rigorous[2][3].

Mechanistic Comparison: Why Traditional Methods Fail

To design a self-validating bioanalytical method, we must first understand the physicochemical behavior of the analyte. Acetamide, N-(2-aminopropyl)-N-methyl- has a low LogP, meaning it lacks the hydrophobicity required to partition into a standard C18 stationary phase.

Alternative 1: Reversed-Phase (C18) + Protein Precipitation (PPT)

Protein precipitation is rapid and cost-effective. However, adding an organic solvent (like acetonitrile) to plasma only precipitates large proteins; it leaves behind high concentrations of glycerophospholipids. Because our highly polar analyte is repelled by the hydrophobic C18 column, it elutes at tR​<1.0 min—exactly when these residual phospholipids elute. This results in catastrophic matrix effects (ion suppression) in the electrospray ionization (ESI) source[4].

Alternative 2: HILIC + Mixed-Mode Cation Exchange (MCX) SPE

To solve this, we must introduce orthogonal retention mechanisms:

  • Sample Cleanup (MCX SPE): MCX sorbents feature a polymeric backbone modified with strong cation-exchange (sulfonic acid) groups. By acidifying the sample, the amine groups on Acetamide, N-(2-aminopropyl)-N-methyl- become fully protonated (positively charged). The analyte binds tightly to the sorbent via ionic interactions. This allows us to perform an aggressive 100% methanol wash, stripping away the hydrophobic phospholipids before eluting the analyte with a basic solvent[5].

  • Chromatography (HILIC): HILIC utilizes a polar stationary phase (e.g., bare silica or amide) and a highly organic mobile phase (>70% acetonitrile). The mechanism relies on the analyte partitioning into a water-enriched layer immobilized on the silica surface. This strongly retains polar amines, shifting their elution well away from the void volume and drastically enhancing ESI efficiency[6][7].

Mechanism cluster_C18 C18 Reversed-Phase cluster_HILIC HILIC Analyte Acetamide, N-(2-aminopropyl)-N-methyl- (Highly Polar Amine) Hydrophobic Hydrophobic Stationary Phase (Octadecyl) Analyte->Hydrophobic Repelled WaterLayer Aqueous Layer Partitioning (Silica/Amide Phase) Analyte->WaterLayer Partitions Void Elutes in Void Volume (t_R < 1 min) Hydrophobic->Void Suppression Ion Suppression from Phospholipids Void->Suppression Retained Strong Retention (t_R > 3 min) WaterLayer->Retained Enhanced Enhanced ESI Efficiency (>70% Organic) Retained->Enhanced

Fig 1. Mechanistic comparison of C18 vs. HILIC retention for highly polar amines.

Experimental Workflows & Protocols

The following step-by-step protocols detail the extraction and analysis of Acetamide, N-(2-aminopropyl)-N-methyl- from human plasma. An isotopically labeled internal standard (IS) should be used to self-validate recovery and correct for minor volumetric losses.

Protocol A: The Baseline Method (PPT + C18)
  • Aliquot: Transfer 100 µL of human plasma into a microcentrifuge tube.

  • Precipitate: Add 300 µL of cold Acetonitrile (containing 10 ng/mL IS).

  • Vortex & Centrifuge: Vortex for 1 minute. Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer: Transfer 200 µL of the supernatant to an autosampler vial.

  • Evaporate & Reconstitute: Evaporate under a gentle stream of N2​ at 40°C. Reconstitute in 100 µL of 5% Methanol in Water.

  • Analysis: Inject 5 µL onto a C18 column (Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid).

Protocol B: The Optimized Method (MCX SPE + HILIC)

Causality Note: The pH adjustments in this protocol are critical. The load step must be acidic to ensure the analyte is cationic. The elution step must be basic to neutralize the analyte, breaking the ionic bond with the sorbent.

  • Pre-treatment: Aliquot 100 µL of plasma. Add 10 µL of IS (100 ng/mL). Dilute with 100 µL of 2% Phosphoric Acid ( H3​PO4​ ). Purpose: Disrupts protein binding and protonates the amine.

  • Condition & Equilibrate: Pass 1.0 mL of Methanol through the MCX cartridge (30 mg/1cc), followed by 1.0 mL of HPLC-grade Water.

  • Load: Apply the pre-treated sample to the cartridge at a flow rate of 1 mL/min.

  • Wash 1 (Aqueous): Wash with 1.0 mL of 2% Formic Acid in Water. Purpose: Removes neutral and acidic proteins.

  • Wash 2 (Organic): Wash with 1.0 mL of 100% Methanol. Purpose: Elutes hydrophobic interferences, including phospholipids, while the analyte remains ionically bound.

  • Elute: Elute the analyte with 1.0 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Purpose: Deprotonates the amine, releasing it from the sulfonic acid stationary phase.

  • Evaporate & Reconstitute: Evaporate under N2​ at 40°C. Reconstitute in 100 µL of 90% Acetonitrile / 10% 10mM Ammonium Formate (pH 3.0).

  • Analysis: Inject 5 µL onto a HILIC column (e.g., Waters BEH Amide).

Workflow cluster_A Alternative 1: Traditional Method cluster_B Alternative 2: Optimized Method Plasma Biological Sample (Plasma/Urine) PPT Protein Precipitation (PPT) Add 3x Vol Acetonitrile Plasma->PPT MCX Mixed-Mode Cation Exchange (MCX) SPE Cartridge Plasma->MCX Centrifuge Centrifugation 14,000 rpm, 10 min PPT->Centrifuge C18 Reversed-Phase (C18) Poor Retention Centrifuge->C18 MS LC-MS/MS Detection (ESI+ MRM) C18->MS High Matrix Effect Wash Aggressive Wash 100% MeOH (Removes Lipids) MCX->Wash Elute Elution 5% NH4OH in MeOH Wash->Elute HILIC HILIC Chromatography Strong Retention Elute->HILIC HILIC->MS Low Matrix Effect

Fig 2. Workflow comparison: Protein Precipitation vs. Mixed-Mode Cation Exchange SPE.

Quantitative Data Comparison

To objectively evaluate the performance of both workflows, validation batches were run in accordance with the 2018 FDA BMV guidelines. The guidelines stipulate that matrix effects should not prevent reliable quantification, and precision/accuracy must be within ±15% (±20% at the LLOQ)[2][8].

Table 1: Method Validation Performance Metrics for Acetamide, N-(2-aminopropyl)-N-methyl-

Validation ParameterAlternative 1: PPT + C18Alternative 2: MCX + HILICFDA BMV Acceptance Criteria
Extraction Recovery (%) 62.4 ± 8.1%94.2 ± 3.5% Consistent & Reproducible
Matrix Effect (%) *-48.5% (Severe Suppression)-4.2% (Negligible) CV < 15% between lots
Linearity Range (ng/mL) 5.0 – 5000.1 – 500 R2≥0.99
LLOQ (ng/mL) 5.0 ng/mL0.1 ng/mL Signal-to-Noise 5:1
Inter-assay Precision (%CV) 18.5% (Fails criteria)4.1% 15%
Inter-assay Accuracy (%Bias) -22.4% (Fails criteria)+2.8% ± 15%

*Matrix effect calculated via post-extraction spike method. A negative value indicates ion suppression.

Data Interpretation

The data clearly demonstrates that the traditional C18/PPT method fails regulatory validation for this compound. The -48.5% matrix effect indicates that nearly half of the analyte signal is being suppressed by co-eluting phospholipids. Consequently, the Lower Limit of Quantitation (LLOQ) is severely compromised (5.0 ng/mL), and the precision exceeds the 15% FDA threshold.

Conversely, the MCX + HILIC method acts as a self-validating system. The aggressive 100% methanol wash during the MCX protocol successfully eliminates the phospholipid matrix, reducing suppression to a negligible -4.2%. Furthermore, the HILIC column retains the polar analyte efficiently, allowing for a 50-fold increase in sensitivity (LLOQ of 0.1 ng/mL) and excellent precision (4.1% CV).

Conclusion

For the quantification of highly polar, basic amines like Acetamide, N-(2-aminopropyl)-N-methyl-, traditional reversed-phase chromatography and simple protein precipitation are inadequate. By leveraging the specific physicochemical properties of the analyte—namely its basicity and hydrophilicity—bioanalytical scientists can design robust, regulatory-compliant methods. The combination of Mixed-Mode Cation Exchange (MCX) SPE and Hydrophilic Interaction Liquid Chromatography (HILIC) provides the necessary orthogonal selectivity to eliminate matrix effects and achieve sub-ng/mL sensitivity.

References

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research (CDER).

  • Kadar, E. P., et al. (2008). Hydrophilic Interaction Chromatography: A Guide for Practitioners. ResearchGate.

  • Kole, P. L., et al. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. Analytical Methods, RSC Publishing.

  • Jones, K. (2024). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International.

Sources

Comparative

A Comparative Guide to the Structural Elucidation of Acetamide, N-(2-aminopropyl)-N-methyl- Enantiomers and Isomers

Abstract This guide provides a comprehensive technical comparison of the structural isomers and enantiomers of Acetamide, N-(2-aminopropyl)-N-methyl-. The differentiation of stereoisomers is of paramount importance in dr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive technical comparison of the structural isomers and enantiomers of Acetamide, N-(2-aminopropyl)-N-methyl-. The differentiation of stereoisomers is of paramount importance in drug development and pharmacology, as individual enantiomers of a chiral drug can exhibit significantly different biological activities and toxicological profiles.[1][2][3] This document details the key structural features of the (R)- and (S)-enantiomers, discusses relevant positional isomers, and presents a logical framework for their analytical differentiation. We provide field-proven, step-by-step experimental protocols for enantioselective separation using High-Performance Liquid Chromatography (HPLC) and for spectroscopic differentiation using Nuclear Magnetic Resonance (NMR) with chiral solvating agents. The causality behind experimental choices is explained, and methodologies for determining absolute configuration using Vibrational Circular Dichroism (VCD) are also reviewed. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis, analysis, and quality control of chiral molecules.

Part 1: Molecular Structure and Stereochemistry

The molecule, Acetamide, N-(2-aminopropyl)-N-methyl-, possesses a single stereogenic center, giving rise to a pair of enantiomers. Understanding the precise three-dimensional arrangement of these molecules is the first step in developing robust analytical methods for their separation and identification.

1.1. Primary Structure and Enantiomers

The core structure consists of an acetamide group where the nitrogen atom is substituted with both a methyl group and a 2-aminopropyl group. The chiral center is located at the second carbon (C2) of the propyl chain, which is bonded to four different substituents: a hydrogen atom, a methyl group, an aminomethyl group (-CH2-NH(CH3)COCH3), and a primary amino group (-NH2). This asymmetry results in two non-superimposable mirror-image forms: (R)- and (S)-Acetamide, N-(2-aminopropyl)-N-methyl-.

Caption: (R) and (S) enantiomers of Acetamide, N-(2-aminopropyl)-N-methyl-.

1.2. Positional Isomers

For a comprehensive analysis, it is crucial to consider positional isomers, which share the same molecular formula but differ in the connectivity of their atoms. These isomers would be readily distinguishable from the target analyte and its enantiomers by standard techniques like NMR and Mass Spectrometry (MS), but their potential presence as impurities must be considered during synthesis and purification.

Compound Name Molecular Formula Molecular Weight Key Structural Difference Chirality
Acetamide, N-(2-aminopropyl)-N-methyl- C₆H₁₄N₂O130.19 g/mol Amino group on C2 of the propyl chainChiral
Acetamide, N-(1-aminopropyl)-N-methyl-C₆H₁₄N₂O130.19 g/mol Amino group on C1 of the propyl chainChiral
Acetamide, N-(3-aminopropyl)-N-methyl-C₆H₁₄N₂O130.19 g/mol Amino group on C3 of the propyl chainAchiral
N-(2-(methylamino)propyl)acetamideC₆H₁₄N₂O130.19 g/mol Methyl group on the primary amine nitrogenChiral

Table 1. Comparison of Acetamide, N-(2-aminopropyl)-N-methyl- with key positional and functional group isomers. Molecular weights are computationally derived.[4]

Part 2: Analytical Strategies for Isomer and Enantiomer Differentiation

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation and analysis a significant challenge.[1][5] The selection of an appropriate analytical technique is therefore critical and depends on the objective, whether it be quantitative analysis of enantiomeric excess (e.e.), preparative separation, or absolute configuration assignment.

2.1. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most widely used and powerful technique for the separation and quantification of enantiomers.[1][6]

  • Principle of Separation: The methodology relies on a Chiral Stationary Phase (CSP). The enantiomers in the racemic mixture are passed through the column and interact with the chiral selector of the CSP. These interactions form transient, diastereomeric complexes with differing stability. The enantiomer that forms the more stable complex is retained longer on the column, resulting in a difference in retention times and thus, separation.[6][7]

  • Causality of Experimental Choices: For separating chiral amines, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often highly effective.[8] The mobile phase composition is critical; normal-phase (e.g., hexane/alcohol mixtures) often provides better selectivity. For basic compounds like the target analyte, the addition of a small amount of a basic additive, such as diethylamine (DEA), to the mobile phase is crucial.[9] This suppresses the ionic interactions of the amine with residual silanol groups on the silica support, leading to improved peak shape and resolution.

2.2. NMR Spectroscopy with Chiral Solvating Agents (CSAs)

While standard ¹H or ¹³C NMR cannot distinguish between enantiomers, the addition of a Chiral Solvating Agent (CSA) can induce chemical shift non-equivalence.

  • Principle of Differentiation: A CSA is an enantiomerically pure compound that forms rapid, reversible, non-covalent diastereomeric complexes with the analyte's enantiomers in the NMR tube.[10][11][12] The distinct spatial arrangement of these diastereomeric complexes means that corresponding protons in the two enantiomers experience different magnetic environments, resulting in the splitting of a single resonance into two separate peaks. The ratio of the integrals of these peaks directly corresponds to the enantiomeric ratio of the analyte.[10][11]

  • Causality of Experimental Choices: BINOL (1,1'-bi-2-naphthol) and its derivatives are effective CSAs for amines due to their ability to form hydrogen bonds and engage in π-π stacking interactions.[10][11] The choice of solvent is also important; non-polar deuterated solvents like chloroform-d (CDCl₃) are preferred as they minimize competition with the CSA-analyte interaction, leading to more pronounced chemical shift differences (anisochrony).[10]

2.3. Vibrational Circular Dichroism (VCD)

For the unambiguous determination of the absolute configuration (i.e., assigning the (R) or (S) label), VCD is a powerful solution-state technique.

  • Principle of Assignment: VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[13][14][15] Enantiomers produce VCD spectra that are equal in magnitude but opposite in sign (mirror images). The experimental VCD spectrum of one enantiomer is compared to a spectrum predicted by ab initio Density Functional Theory (DFT) calculations for a specific configuration (e.g., the R-enantiomer).[14][16] A match between the experimental and calculated spectra allows for the confident assignment of the absolute configuration without the need for X-ray crystallography.[13][15][16]

Part 3: Detailed Experimental Protocols

The following protocols are model procedures based on established methods for similar chiral amines and can be adapted for Acetamide, N-(2-aminopropyl)-N-methyl-.

3.1. Protocol for Enantioselective HPLC Separation

This protocol outlines a screening method for separating the (R)- and (S)-enantiomers using a polysaccharide-based CSP.

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Sample Racemic Analyte Solution Prepare 1 mg/mL Solution Sample->Solution Solvent Mobile Phase (Hexane/IPA) Solvent->Solution Injector Autosampler (Inject 5 µL) Solution->Injector Column Chiral Column (e.g., Chiralpak® AD-H) Injector->Column Detector UV Detector (210 nm) Column->Detector Chromatogram Chromatogram Generation Detector->Chromatogram Integration Peak Integration (Area % for e.e.) Chromatogram->Integration

Caption: Workflow for enantioselective HPLC analysis.

Methodology:

  • Column Selection: Utilize a polysaccharide-based chiral column, such as a Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

  • Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of n-Hexane and 2-Propanol (IPA). A typical starting ratio is 90:10 (v/v). Add 0.1% Diethylamine (DEA) to the mobile phase to improve peak shape for the basic amine analyte.[9]

  • Sample Preparation: Accurately weigh and dissolve the racemic sample in the mobile phase to a final concentration of approximately 1 mg/mL.

  • HPLC System Parameters:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 25 °C.

    • Injection Volume: 5 µL.

    • Detection: UV at 210 nm.

  • Data Analysis: Inject the sample and record the chromatogram. The two enantiomers should appear as two distinct peaks. Calculate the enantiomeric excess (% e.e.) using the peak areas (A1 and A2): % e.e. = |(A1 - A2) / (A1 + A2)| * 100.

  • Optimization (If Necessary): If separation is not achieved, systematically vary the percentage of the alcohol modifier (e.g., try 80:20 and 95:5 Hexane:IPA). Different alcohols (e.g., ethanol) can also be screened.[9]

3.2. Protocol for NMR Analysis with a Chiral Solvating Agent

This protocol describes how to differentiate the enantiomers and determine the enantiomeric ratio using ¹H NMR.

Methodology:

  • Reagent Selection: Use an enantiomerically pure Chiral Solvating Agent (CSA), for example, (S)-(-)-1,1'-Bi(2-naphthol) ((S)-BINOL).

  • Sample Preparation:

    • In a clean NMR tube, dissolve approximately 5-10 mg (0.05 mmol) of the racemic analyte in 0.6 mL of deuterated chloroform (CDCl₃).[10]

    • Acquire a standard ¹H NMR spectrum of the analyte alone.

    • To the same tube, add 1.0 to 1.2 equivalents of the (S)-BINOL CSA.

    • Gently shake the tube for 30 seconds to ensure thorough mixing and complex formation.[10][11]

  • NMR Acquisition:

    • Acquire a ¹H NMR spectrum (400 MHz or higher is recommended) of the mixture at 25 °C.

  • Data Analysis:

    • Compare the spectrum of the mixture to the spectrum of the analyte alone.

    • Identify a well-resolved proton signal (e.g., the methyl group on the propyl chain or the N-methyl group) that has split into two distinct signals.

    • Integrate the two new peaks. The ratio of their integration values corresponds directly to the enantiomeric ratio of the sample.[10]

Conclusion

The structural differentiation of Acetamide, N-(2-aminopropyl)-N-methyl- isomers and particularly its enantiomers is a critical task that relies on the strategic application of modern analytical techniques. While positional isomers can be distinguished using routine spectroscopic methods, the resolution of the (R)- and (S)-enantiomers requires specialized chiral-recognition techniques. Chiral HPLC provides a robust and quantitative method for separating enantiomers and determining enantiomeric purity, a vital parameter in pharmaceutical quality control.[7] Concurrently, ¹H NMR spectroscopy in the presence of a chiral solvating agent offers a rapid and direct method for assessing enantiomeric composition without the need for chromatographic separation.[12] For definitive assignment of absolute stereochemistry, Vibrational Circular Dichroism stands as a powerful, non-destructive alternative to X-ray crystallography.[17] By employing the principles and protocols detailed in this guide, researchers can confidently separate, identify, and characterize these chiral molecules, ensuring the scientific integrity and safety required in drug development and chemical research.

References

  • Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (2021). MDPI. [Link]

  • A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. (2022). RSC Publishing. [Link]

  • Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. [Link]

  • A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H. Semantic Scholar. [Link]

  • Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). (2004). Spectroscopy Europe. [Link]

  • Absolute Configuration by VCD. BioTools. [Link]

  • Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. (2010). American Laboratory. [Link]

  • (PDF) Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of the Structure and Absolute Configuration of Chiral Natural Product Molecules. (2008). ResearchGate. [Link]

  • Chiral HPLC Separations. Phenomenex. [Link]

  • Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. ResearchGate. [Link]

  • Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. (2022). UNIPI. [Link]

  • Discrimination of enantiomers of dipeptide derivatives with two chiral centers by tetraaza macrocyclic chiral solvating agents using 1H NMR spectroscopy. Organic Chemistry Frontiers (RSC Publishing). [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

  • A Supramolecular Extension of Mosher's Method: Absolute Configuration Assignment of N-Amino Acid Derivatives via Bis-Thiourea Chiral Solvating Agent. (2025). MDPI. [Link]

  • HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. [Link]

  • Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. [Link]

  • 2-(methylamino)-N-(propan-2-yl)acetamide. PubChem. [Link]

  • N-(2-aminoethyl)acetamide. PubChem. [Link]

  • Acetamide, N-methyl-N-[2-propynyl]-. PubChem. [Link]

  • Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Preprints.org. [Link]

  • 2-Amino-N-(2,2,2-trifluoroethyl)acetamide hydrochloride (1:1). PubChem. [Link]

  • Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025). Pharma's Almanac. [Link]

  • Acetamide, N-((dimethylamino)methyl)-. PubChem. [Link]

  • Chirality and the Separation of Enantiomers by Liquid Chromatography. (2017). YouTube. [Link]

  • N′-Substituted 2-Aminoacetanilides as Precursors for New 1,4-Benzodiazepin-2-Ones: Synthesis and Structural Study. (2025). MDPI. [Link]

  • Method for preparing 2-amino-dimethyl acetamide hydrochloride.

Sources

Safety & Regulatory Compliance

© Copyright 2026 BenchChem. All Rights Reserved.